Cas no 127085-34-1 (2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-)

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- structure

127085-34-1 structure

Product Name:2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-

CAS No:127085-34-1

Molecular Formula:C₁₂H₁₅NO₂

Molecular Weight:205.253

CID:1221122

PubChem ID:71340513

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- Properties

Names and Identifiers

- 2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-
- N-benzyl-3-methoxybut-2-enamide
- DTXSID00767681
- 127085-34-1
- InChIKey： QVWXJJIANSRTIP-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H15NO2/c1-10(15-2)8-12(14)13-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3,(H,13,14)
- SMILES： CC(=CC(=O)NCC1=CC=CC=C1)OC

Computed Properties

Exact Mass: 205.11035
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 205.110278721g/mol
Heavy Atom Count: 15
Complexity: 230
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- Synthesis

Synthetic Circuit 1

10128-99-1

67-56-1

127085-34-1

882-36-0

Reaction Conditions

1.1 Catalysts: Benzyltrimethylammonium hydroxide , Potassium thiocyanate Solvents: Methanol

Reference

Anion-induced reactions of primary alcohols at C-6 of 3-alkyl-6-methyl-1,3-oxazine-2,4(3H)-diones: formation of N-alkyl-3-alkoxybuten-2-amides

Singh, Harjit; et al, Indian Journal of Chemistry, 1989, (11), 950-1

Synthetic Circuit 2

10128-99-1

67-56-1

127085-34-1

882-36-0

Reaction Conditions

1.1 Catalysts: Benzyltrimethylammonium hydroxide Solvents: Methanol

Reference

Effects of coreagents on the reactions of alcohols with 6-methyl-1,3-oxazin-2,4(3H)-diones

Singh, Harjit; et al, Indian Journal of Chemistry, 1992, (7), 387-90

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- Raw materials

2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-3-(phenylmethyl)-

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- Preparation Products

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